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Compound of Interest

Compound Name: (2,5-dichlorophenyl)methanol

Cat. No.: B146531 Get Quote

CAS Number: 34145-05-6

This technical guide provides a comprehensive overview of (2,5-dichlorophenyl)methanol, a
halogenated aromatic alcohol. The information is tailored for researchers, scientists, and

professionals in the field of drug development and organic synthesis. This document covers its

chemical properties, synthesis, applications, and safety information.

Chemical and Physical Properties
(2,5-dichlorophenyl)methanol, also known as 2,5-dichlorobenzyl alcohol, is a white crystalline

powder at room temperature. It possesses a molecular formula of C₇H₆Cl₂O and a molecular

weight of approximately 177.03 g/mol .[1]

Table 1: Physicochemical Properties of (2,5-dichlorophenyl)methanol
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Property Value Reference

CAS Number 34145-05-6

Molecular Formula C₇H₆Cl₂O

Molecular Weight 177.03 g/mol

Appearance White fine crystalline powder [2]

Melting Point 79-80 °C

Boiling Point 266 °C

Flash Point 114 °C

Solubility
Limited solubility in water,

soluble in organic solvents.
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Synthesis
The synthesis of (2,5-dichlorophenyl)methanol can be achieved through the reduction of the

corresponding aldehyde, 2,5-dichlorobenzaldehyde. A common and effective method involves

the use of sodium borohydride in an alcoholic solvent.

Experimental Protocol: Reduction of 2,5-
dichlorobenzaldehyde
This protocol describes a general procedure for the reduction of an aromatic aldehyde to its

corresponding alcohol using sodium borohydride.

Materials:

2,5-dichlorobenzaldehyde

Methanol or Ethanol
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Sodium borohydride (NaBH₄)

Dichloromethane (CH₂Cl₂)

3 M Sodium hydroxide (NaOH) solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 2,5-dichlorobenzaldehyde in methanol or ethanol in a round-bottom flask equipped

with a magnetic stir bar.

Cool the solution in an ice-water bath.

Slowly add sodium borohydride to the stirred solution in small portions. The addition is

exothermic and may cause bubbling.

After the addition is complete, remove the ice bath and continue stirring the mixture at room

temperature for approximately 20-30 minutes, or until the reaction is complete as monitored

by Thin Layer Chromatography (TLC).[3]

Pour the reaction mixture into a separatory funnel.

Add water and dichloromethane to the separatory funnel.

Add 3 M sodium hydroxide solution to decompose the borate salts.[3]
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Shake the funnel vigorously and allow the layers to separate. The organic layer

(dichloromethane) will be the bottom layer.

Drain the organic layer into an Erlenmeyer flask.

Wash the aqueous layer with an additional portion of dichloromethane and combine the

organic layers.

Wash the combined organic layers with a saturated brine solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the solution using a rotary evaporator to yield the

crude (2,5-dichlorophenyl)methanol.

The crude product can be further purified by recrystallization or column chromatography.
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Caption: Synthetic workflow for (2,5-dichlorophenyl)methanol.
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Applications in Research and Drug Development
(2,5-dichlorophenyl)methanol primarily serves as a versatile building block in organic

synthesis. Its utility is demonstrated in various chemical transformations.

One notable application is its participation in ruthenium-catalyzed oxidations. Specifically, it can

be oxidized to 2,5-dichlorobenzaldehyde using periodic acid (H₅IO₆) as the oxidant, catalyzed

by [Ru(acac)₂(CH₃CN)₂]PF₆.[2] This reaction highlights its role as a stable precursor to the

corresponding aldehyde, which is a common intermediate in the synthesis of more complex

molecules.

While its direct biological activity is not extensively documented, its isomeric counterpart, 2,4-

dichlorobenzyl alcohol, is a known mild antiseptic with a broad spectrum of activity against

bacteria and viruses associated with mouth and throat infections.[4][5] The mechanism of

action for 2,4-dichlorobenzyl alcohol is thought to involve the denaturation of external proteins

and the rearrangement of tertiary protein structures.[4] (2,5-dichlorophenyl)methanol is also

noted as an impurity (Impurity A) of 2,4-Dichlorobenzyl alcohol in the European

Pharmacopoeia, indicating its relevance in the quality control of pharmaceutical products.[2]

(2,5-dichlorophenyl)methanol Ruthenium-catalyzed
Oxidation 2,5-Dichlorobenzaldehyde

Synthesis of
Complex Molecules/

APIs

Click to download full resolution via product page

Caption: Role as a synthetic intermediate.

Spectral Data
The structural confirmation of (2,5-dichlorophenyl)methanol is typically achieved through

various spectroscopic techniques.

Table 2: Summary of Spectroscopic Data
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Technique Key Features

¹H NMR

Signals corresponding to the benzylic protons

(CH₂), the hydroxyl proton (OH), and the

aromatic protons.

¹³C NMR

Resonances for the benzylic carbon, and the

aromatic carbons, including those bonded to

chlorine and the hydroxymethyl group.

FTIR

Characteristic absorption bands for O-H

stretching (broad), C-H stretching (aromatic and

aliphatic), C-O stretching, and C-Cl stretching.

Mass Spec.

A molecular ion peak corresponding to the

molecular weight, along with characteristic

fragmentation patterns.

Safety and Handling
(2,5-dichlorophenyl)methanol is classified as a combustible solid and requires careful

handling in a laboratory setting.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, eye protection

(eyeshields), and a dust mask (type N95 or equivalent).

Handle in a well-ventilated area to avoid inhalation of dust.

Avoid contact with skin and eyes.
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Store in a cool, dry, and well-ventilated place.

In case of exposure, it is crucial to seek medical attention and follow standard first-aid

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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